Cas no 1500666-61-4 (6-(2-propyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(2-propyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 1500666-61-4
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5851190
• PubChem ID: 80631121
• Update Time: 2025-08-03

6-(2-propyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2-propyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde
• EN300-1292765
• AKOS019197718
• 1500666-61-4

• Inchi： 1S/C12H13N3O/c1-2-3-11-13-6-7-15(11)12-5-4-10(9-16)8-14-12/h4-9H,2-3H2,1H3
• InChI Key： VWTBPBRZHTXWDU-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C=C1)N1C=CN=C1CCC

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 6-(2-propyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde

Comprehensive Overview of 6-(2-propyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1500666-61-4)

The compound 6-(2-propyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1500666-61-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyridine ring with an imidazole moiety and an aldehyde functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting diseases like cancer, inflammation, and metabolic disorders.

One of the key features of 6-(2-propyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde is its role as a building block in medicinal chemistry. The aldehyde group facilitates condensation reactions, enabling the formation of Schiff bases or other derivatives with enhanced pharmacological properties. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize molecular scaffolds to improve efficacy and reduce side effects. The compound’s imidazole component is also noteworthy, as this heterocycle is prevalent in FDA-approved drugs, such as antifungal and antihypertensive agents.

In the context of green chemistry and sustainable synthesis, 6-(2-propyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde has been explored for its compatibility with eco-friendly catalytic systems. Recent publications highlight its use in microwave-assisted reactions and flow chemistry, which reduce solvent waste and energy consumption—a hot topic in industrial and academic circles. These advancements address the increasing focus on Environmental, Social, and Governance (ESG) criteria in chemical manufacturing.

Another area of interest is the compound’s potential in material science. Its aromatic and heterocyclic structure lends itself to applications in organic electronics, such as OLEDs or conductive polymers. With the global push toward renewable energy and smart materials, researchers are investigating how derivatives of 6-(2-propyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde could contribute to next-generation optoelectronic devices.

From a commercial perspective, the demand for high-purity intermediates like 6-(2-propyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde is driven by the expansion of contract research organizations (CROs) and custom synthesis services. Companies specializing in fine chemicals are increasingly listing this compound in their catalogs, catering to pharmaceutical and biotech clients. Its CAS No. 1500666-61-4 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability in supply chains.

Analytical characterization of 6-(2-propyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods are essential for verifying purity and structure, especially given the stringent quality standards in drug development. The compound’s stability under various storage conditions is also a frequent topic in user queries, reflecting the practical concerns of laboratory professionals.

In summary, 6-(2-propyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1500666-61-4) represents a multifaceted tool in modern chemistry. Its applications span drug discovery, sustainable synthesis, and advanced materials, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges in health and technology.